Cas no 1548292-34-7 (Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester)

• Product Name: Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester
• CAS No: 1548292-34-7
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD22415199
• CID: 3041859
• PubChem ID: 67491395
• Update Time: 2025-05-25

Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• exo-8-tert-Butyl 3-methyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• EXO-8-BOC-8-AZABICYCLO[3.2.1]OCTANE-3-CARBOXYLIC ACID METHYL ESTER
• AMBCTFGOVMCGIL-FGWVZKOKSA-N
• SB20431
• PB14004
• AK172403
• ST1080494
• Methyl endo-8-Boc-8-azabicyclo[3.2.1]octane-3-carboxylate
• endo-8-(tert-butyl) 3-methyl 8-a
• YLC54851
• AKOS025311386
• AS-34607
• MFCD31629674
• (1R,5S)-8-tert-butyl 3-methyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• AKOS037644740
• endo-8-Azabicyclo[3.2.1]octane-3,8-dicarboxylicacid,8-(1,1-dimethylethyl)3-methylester
• CS-0049593
• Methyl exo-8-Boc-8-azabicyclo[3.2.1]octane-3-carboxylate
• SCHEMBL2671167
• endo-8-?azabicyclo[3.2.1]?octane-?3,?8-?dicarboxylic acid, 8-?(1,?1-?dimethylethyl) 3-?methyl ester
• 1548292-34-7
• endo-8-Azabicyclo[3.2.1]octane-3,8-dicarboxylic acid, 8-(1,1-dimethylethyl) 3-methyl ester
• AS-54310
• 8-O-tert-butyl 3-O-methyl (1R,5S)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• P17739
• 1548548-51-1
• CS-0049352
• 8-tert-butyl 3-methyl (1R,3S,5S)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• endo-8-(tert-butyl) 3-methyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• 8-tert-butyl 3-methyl endo-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• SCHEMBL24424519
• SCHEMBL15437588
• 8-(tert-Butyl) 3-methyl (3-endo)-8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester

• MDL： MFCD22415199
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-10-5-6-11(15)8-9(7-10)12(16)18-4/h9-11H,5-8H2,1-4H3/t9?,10-,11+
• InChI Key： AMBCTFGOVMCGIL-FGWVZKOKSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2CC(C(=O)OC)C[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.1

Additional information on Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester

Comprehensive Overview of Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester (CAS No. 1548292-34-7)

The compound Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester (CAS No. 1548292-34-7) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique bicyclic structure and functional groups make it a valuable building block for the development of complex molecules. The Boc (tert-butoxycarbonyl) protecting group is a critical feature, ensuring stability during synthetic processes while allowing for selective deprotection when needed. Researchers and chemists frequently search for this compound due to its relevance in peptide synthesis, medicinal chemistry, and drug discovery.

In recent years, the demand for Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester has surged, driven by advancements in small molecule therapeutics and bioconjugation techniques. Its application in the synthesis of GPCR (G-protein-coupled receptor) ligands and neurological agents has garnered significant attention. The compound's stereochemical purity and exo-configuration are often highlighted in literature, as these attributes are crucial for achieving high yields and selectivity in multi-step reactions. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthetic methodologies.

One of the most frequently asked questions about CAS No. 1548292-34-7 revolves around its storage conditions and handling protocols. The compound is typically stored at low temperatures (2-8°C) under inert conditions to prevent degradation. Another common query concerns its solubility profile, which includes compatibility with polar aprotic solvents like DMF and DMSO. These properties are essential for researchers planning to incorporate this intermediate into their workflows. The rise of AI-driven drug design has also increased interest in such building blocks, as they are often used in combinatorial chemistry and high-throughput screening.

The synthetic versatility of Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester is further demonstrated by its role in the preparation of prodrugs and biologically active probes. Its methyl ester moiety offers a convenient handle for further functionalization, making it a preferred choice for structure-activity relationship (SAR) studies. Moreover, the compound's relevance in click chemistry applications has been explored, particularly in the context of bioorthogonal reactions. This aligns with the broader trend of developing targeted therapies and precision medicine.

From a commercial perspective, CAS No. 1548292-34-7 is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers. The compound's scalability and cost-effectiveness are key factors driving its adoption in industrial settings. Recent publications have also highlighted its utility in asymmetric catalysis, where its rigid bicyclic framework serves as a chiral auxiliary. As the scientific community continues to explore novel drug delivery systems, intermediates like this are expected to play an increasingly pivotal role.

In conclusion, Exo-8-boc-8-azabicyclo[3.2.1]octane-3-carboxylic acid methyl ester (CAS No. 1548292-34-7) represents a critical tool in modern synthetic chemistry. Its applications span from academic research to industrial-scale production, reflecting its broad utility. With the ongoing emphasis on personalized medicine and innovative therapeutic modalities, this compound is poised to remain a focal point in chemical and pharmaceutical research for years to come.